Cas no 2034456-02-3 (N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide)

N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide is a synthetic sulfonamide derivative with a thiophene-containing side chain, offering potential applications in medicinal chemistry and drug development. Its structure combines a sulfamoylphenyl group with a 2-methylpropanamide moiety, enhancing binding affinity and selectivity in biological systems. The presence of a hydroxypropyl-thiophene substituent may contribute to improved solubility and metabolic stability. This compound is of interest for its modular design, allowing further derivatization for structure-activity relationship studies. Its well-defined molecular architecture makes it suitable for investigating sulfonamide-based inhibitors or modulators, particularly in targeting enzymes or receptors where sulfonamide pharmacophores are relevant. The compound's purity and stability support reproducible research outcomes.
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide structure
2034456-02-3 structure
Product name:N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
CAS No:2034456-02-3
MF:C17H22N2O4S2
MW:382.497581958771
CID:5377567

N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-[(3-hydroxy-3-thiophen-3-ylpropyl)sulfamoyl]phenyl]-2-methylpropanamide
    • N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
    • Inchi: 1S/C17H22N2O4S2/c1-12(2)17(21)19-14-3-5-15(6-4-14)25(22,23)18-9-7-16(20)13-8-10-24-11-13/h3-6,8,10-12,16,18,20H,7,9H2,1-2H3,(H,19,21)
    • InChI Key: YLMGQLQBSQKGBH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(S(NCCC(O)C2C=CSC=2)(=O)=O)C=C1)(=O)C(C)C

N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6416-6781-15mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
15mg
$89.0 2023-09-09
Life Chemicals
F6416-6781-1mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
1mg
$54.0 2023-09-09
Life Chemicals
F6416-6781-20μmol
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
20μmol
$79.0 2023-09-09
Life Chemicals
F6416-6781-20mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
20mg
$99.0 2023-09-09
Life Chemicals
F6416-6781-5μmol
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
5μmol
$63.0 2023-09-09
Life Chemicals
F6416-6781-3mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
3mg
$63.0 2023-09-09
Life Chemicals
F6416-6781-2mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
2mg
$59.0 2023-09-09
Life Chemicals
F6416-6781-4mg
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
4mg
$66.0 2023-09-09
Life Chemicals
F6416-6781-2μmol
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
2μmol
$57.0 2023-09-09
Life Chemicals
F6416-6781-10μmol
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
2034456-02-3
10μmol
$69.0 2023-09-09

Additional information on N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide

N-(4-{[3-Hydroxy-3-(Thiophen-3-Yl)Propyl]Sulfamoyl}Phenyl)-2-Methylpropanamide: A Comprehensive Overview

The compound with CAS No 2034456-02-3, commonly referred to as N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a thiophene ring, a sulfamoyl group, and a propanamide moiety. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

Recent studies have highlighted the sulfamoyl group as a key functional group in this compound, playing a pivotal role in its pharmacokinetic properties. The presence of the thiophene ring further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic interventions. Researchers have explored its potential as an anti-inflammatory agent, where it has demonstrated significant activity in reducing inflammation markers in preclinical models.

The thiophen-3-yl substituent within the molecule has been shown to exhibit strong antioxidant properties, which are crucial for combating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular conditions. This finding underscores the compound's versatility and its potential utility in multiple therapeutic areas. Additionally, the propanamide moiety contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving Suzuki coupling and amide bond formation. These methods not only improve the yield but also ensure high purity, which is essential for preclinical testing. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of pharmacodynamics, N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide has been shown to modulate key signaling pathways involved in inflammation and cell proliferation. Preclinical studies have demonstrated its ability to inhibit COX-2 enzymes, making it a promising candidate for pain management therapies. Furthermore, its ability to modulate NF-kB signaling pathways suggests potential applications in autoimmune diseases.

The compound's hydroxypropyl group has also been implicated in its ability to enhance solubility and reduce toxicity profiles. This feature is particularly important for drugs targeting chronic conditions that require long-term administration. Recent research has focused on optimizing drug delivery systems to further enhance the compound's efficacy and reduce side effects.

From an application standpoint, N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide holds immense potential in the development of novel therapeutics for inflammatory diseases, neurodegenerative disorders, and cancer. Its unique combination of structural features and pharmacological properties positions it as a leading candidate in ongoing drug discovery efforts.

In conclusion, CAS No 2034456-02-3 represents a significant advancement in medicinal chemistry, offering a wealth of opportunities for therapeutic innovation. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the treatment of various diseases worldwide.

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